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Compound of Interest

Compound Name: 1-Benzyl-3-pyrrolidinone

Cat. No.: B141626

Technical Support Center: 1-Benzyl-3-pyrrolidinone

This technical support center provides essential hazard and safety information for the handling
and use of 1-Benzyl-3-pyrrolidinone (CAS No. 775-16-6) in a research and development
setting.

Hazard Identification and Classification

1-Benzyl-3-pyrrolidinone is classified as a hazardous substance. Below is a summary of its
GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 o

irritation
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation

Signal Word: Warning

Hazard Pictograms:
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hvsical and Chemical :

Property Value

Molecular Formula C11H13NO

Molecular Weight 175.23 g/mol

Appearance F:olérless to yellow to orange to brown colored
liquid

Boiling Point 77 °C at 0.01 mmHg

Density 1.091 g/mL at 25 °C

Flash Point 110 °C (230 °F) - closed cup

Solubility Miscible with Dichloromethane (DCM)

Troubleshooting Guide & FAQs

This section addresses specific issues that researchers may encounter during their
experiments with 1-Benzyl-3-pyrrolidinone.

Q1: What are the immediate first aid measures in case of accidental exposure?

o Eye Contact: Immediately flush eyes with plenty of fresh running water for at least 15
minutes, holding the eyelids open.[1] Seek immediate medical attention.[1] Removal of
contact lenses should only be done by skilled personnel.[1]

» Skin Contact: Immediately remove all contaminated clothing and footwear.[1] Wash the
affected area with plenty of soap and running water.[1] If skin irritation or a rash occurs, seek
medical advice.[1]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If
respiratory irritation occurs or if you feel unwell, call a POISON CENTER or doctor.[2]

« Ingestion: Rinse the mouth with water.[3] Do not induce vomiting.[4] First aid is not generally
required, but if in doubt, contact a Poisons Information Centre or a doctor.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this chemical?
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o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[3]

» Skin Protection: Wear chemical-impermeable gloves and protective clothing to prevent skin
contact.[3]

o Respiratory Protection: If working in a poorly ventilated area or if exposure limits are
exceeded, use a full-face respirator with an appropriate filter (e.g., type ABEK).[5]

Q3: How should I properly store 1-Benzyl-3-pyrrolidinone?

Store the container tightly closed in a dry, cool, and well-ventilated place.[3][6] It is
recommended to store at temperatures between 2-8°C. Keep it away from incompatible
materials such as strong oxidizing agents.[2]

Q4: What should | do in case of a small spill?

For small spills, immediately clean up the area.[1] Avoid breathing vapors and prevent contact
with skin and eyes.[1] Use personal protective equipment.[1] Absorb the spill with inert material
such as sand, earth, or vermiculite.[1] Collect the absorbed material and place it in a suitable,
labeled container for disposal.[1]

Q5: What are the fire hazards associated with this chemical and how should a fire be
extinguished?

1-Benzyl-3-pyrrolidinone is a combustible liquid. While not considered a significant fire risk,
containers may burn.[1] Vapors are heavier than air and may form explosive mixtures with air at
ambient temperatures.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[3][7]

» Fire-Fighting Procedures: In the event of a fire, wear self-contained breathing apparatus and
full protective gear.[7] Cool fire-exposed containers with water spray from a protected
location.[1]

Experimental Workflow & Safety Procedures
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The following diagram illustrates the general workflow for handling 1-Benzyl-3-pyrrolidinone,
including key safety checkpoints and emergency responses.
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Caption: Workflow for safe handling of 1-Benzyl-3-pyrrolidinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Benzyl-3-pyrrolidinone hazard and safety
information.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141626#1-benzyl-3-pyrrolidinone-hazard-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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